2-(3-(4-Ethoxyphenyl)-2-oxoimidazolidin-1-yl)acetic acid

• IUPAC Name: 2-[3-(4-ethoxyphenyl)-2-oxoimidazolidin-1-yl]acetic acid
• InChI: InChI=1S/C13H16N2O4/c1-2-19-11-5-3-10(4-6-11)15-8-7-14(13(15)18)9-12(16)17/h3-6H,2,7-9H2,1H3,(H,16,17)
• InChI Key: IWFNQGMFGUCOQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2CCN(C2=O)CC(=O)O
• Molecular Formula: C13H16N2O4
• Molecular Weight: 264.28 g/mol

Description

2-(3-(4-Ethoxyphenyl)-2-oxoimidazolidin-1-yl)acetic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is commonly referred to as EIM-4, and its chemical formula is C13H16N2O4. This compound is a derivative of imidazolidinone and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of EIM-4 involves the inhibition of specific enzymes and receptors in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators. EIM-4 also inhibits the activity of histone deacetylases (HDACs), which play a critical role in gene expression and cell differentiation.
Biochemical and physiological effects:
The biochemical and physiological effects of EIM-4 have been extensively studied. It has been found to reduce inflammation, induce apoptosis in cancer cells, and inhibit the growth of fungal cells. EIM-4 has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

EIM-4 has several advantages for lab experiments. It is a stable compound that can be easily synthesized using standard laboratory techniques. It is also relatively inexpensive compared to other compounds with similar properties. However, EIM-4 has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on EIM-4. One potential direction is the development of new synthetic methods that can improve the yield and purity of the compound. Another direction is the investigation of the compound's potential applications in other fields, such as agriculture and environmental science. Additionally, further studies are needed to fully understand the mechanism of action of EIM-4 and its potential side effects.

Synthesis Methods

The synthesis of 2-(3-(4-Ethoxyphenyl)-2-oxoimidazolidin-1-yl)acetic acid involves the reaction of ethyl 4-(3-aminopropyl)benzoate with ethyl glyoxylate under specific conditions. This reaction yields the intermediate compound, which is then subjected to further reactions to obtain the final product.

Scientific Research Applications

EIM-4 has been extensively studied for its potential applications in various scientific research fields. It has been found to possess anti-inflammatory, anticancer, and antifungal properties. This compound has also shown promising results in the treatment of Alzheimer's disease and other neurological disorders.